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Compound of Interest

Compound Name: Freselestat quarterhydrate

Cat. No.: B15575336

For Researchers, Scientists, and Drug Development Professionals

Introduction

Freselestat (also known as ONO-6818) is a potent and highly selective, orally active inhibitor of
human neutrophil elastase (HNE).[1] Neutrophil elastase is a serine protease stored in the
azurophilic granules of neutrophils and is a key mediator in the inflammatory process.[2]
Unregulated HNE activity is implicated in the pathogenesis of various inflammatory diseases,
including chronic obstructive pulmonary disease (COPD), acute lung injury (ALI), and cystic
fibrosis. Freselestat exhibits high affinity for HNE, with a reported inhibition constant (Ki) of 12.2
nM, and shows over 100-fold greater selectivity for neutrophil elastase compared to other
proteases such as trypsin, pancreatic elastase, and thrombin.[1] These characteristics make
Freselestat a valuable tool for research into inflammatory diseases and a potential therapeutic
agent.

This document provides detailed application notes and a comprehensive protocol for
conducting an in vitro assay to determine the inhibitory activity of Freselestat quarterhydrate
against human neutrophil elastase.

Data Presentation

Physicochemical and Pharmacological Properties of
Freselestat (ONO-6818)
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Property Value Reference
Molecular Weight 452.51 g/mol [1]
Formula C23H28N604 [1]

Human Neutrophil Elastase
Target [1]

(HNE)
Inhibition Constant (Ki) 12.2 nM [1]
Solubility Soluble to 100 mM in DMSO [1]

-80°C for up to 6 months;

Storage of Stock Solution
-20°C for up to 1 month

Inhibitory Activity of Related Compound Sivelestat

As a reference for expected potency in a similar assay, the 1Cso values for the related
neutrophil elastase inhibitor, Sivelestat, are provided below.

Assay Type Target ICso0 Value Reference

) ) Human Leukocyte
Biochemical Assay 19-49 nM
Elastase

) ] Human Pancreatic
Biochemical Assay 5.6 uM
Elastase

Signaling Pathway and Experimental Workflow
Neutrophil Elastase Inhibition by Freselestat
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Mechanism of Freselestat Action
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Caption: Mechanism of Freselestat Action on Neutrophil Elastase.
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Experimental Workflow for In Vitro Inhibition Assay

Freselestat In Vitro HNE Inhibition Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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